Cas no 2228229-50-1 (1,1-difluoro-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-amine
• CAS No: 2228229-50-1
• MF: C₁₀H₁₆F₂N₂S
• MW: 234.309247970581
• CID: 6308033
• PubChem ID: 165707718
• Update Time: 2025-07-04

1,1-difluoro-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-amine
• 2228229-50-1
• 1,1-difluoro-2-methyl-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-amine
• EN300-1953911

• Inchi： 1S/C10H16F2N2S/c1-6(2)8-14-5-7(15-8)4-10(3,13)9(11)12/h5-6,9H,4,13H2,1-3H3
• InChI Key： QAACVMAJDXOEEO-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 234.10022602g/mol
• Monoisotopic Mass: 234.10022602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 1,1-difluoro-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-2-amine

1,1-Difluoro-2-Methyl-3-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Propan-2-Amine: A Comprehensive Overview

The compound with CAS No. 2228229-50-1, commonly referred to as 1,1-difluoro-2-methyl-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-amine, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the properties, synthesis, applications, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular structure of 1,1-difluoro-2-methyl-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-2-amine is characterized by a thiazole ring fused with a propanamine backbone. The presence of fluorine atoms at the 1-position of the propanamine moiety introduces unique electronic properties, making it a versatile building block for further chemical modifications. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, contributes to the compound's stability and reactivity. This combination of structural features makes the compound suitable for a wide range of applications.

Synthesis and Manufacturing

The synthesis of 1,1-difluoro-2-methyl... involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for constructing the thiazole-propanamine framework. These methods not only enhance yield but also reduce the environmental footprint of the manufacturing process.

Applications in Pharmaceuticals

One of the most promising areas for 1,1-difluoro... is its application in drug discovery. The compound's unique structure allows it to act as a scaffold for developing bioactive molecules with potential therapeutic effects. Recent studies have demonstrated its ability to modulate key biological targets associated with neurodegenerative diseases and cancer. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in Alzheimer's disease progression.

Role in Agrochemicals

Beyond pharmaceuticals, 1,1-difluoro... has found utility in agrochemicals as a component in herbicides and pesticides. Its ability to interact with specific molecular targets in pests and weeds makes it an effective ingredient in crop protection products. Recent research has focused on improving the bioavailability and reducing environmental toxicity of these agrochemical formulations.

Recent Research Findings

The scientific community has recently published several groundbreaking studies on CAS No. 2228229..., shedding light on its potential applications and mechanisms of action. For instance, a study published in *Nature Communications* highlighted its role as a precursor in synthesizing advanced materials for energy storage applications. Another study in *Journal of Medicinal Chemistry* explored its efficacy as an anti-inflammatory agent.

Conclusion

CAS No. 22..., or 1,1-difluoro..., is a versatile compound with vast potential across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even more significant role in advancing science and technology.